Cas no 121582-56-7 (3-Pyridazinecarboxylic acid,1-(4-chlorophenyl)-1,6-dihydro-4-hydroxy-6-oxo-, methyl ester)

• Product Name: 3-Pyridazinecarboxylic acid,1-(4-chlorophenyl)-1,6-dihydro-4-hydroxy-6-oxo-, methyl ester
• CAS No: 121582-56-7
• MF: C₁₂H₉ClN₂O₄
• MW: 280.663861989975
• CID: 1216704
• PubChem ID: 54692232
• Update Time: 2025-04-20

3-Pyridazinecarboxylic acid,1-(4-chlorophenyl)-1,6-dihydro-4-hydroxy-6-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinecarboxylic acid,1-(4-chlorophenyl)-1,6-dihydro-4-hydroxy-6-oxo-, methyl ester
• methyl 2-(4-chlorophenyl)-5-hydroxy-3-oxo-2,3-dihydropyridazine-6-carboxylate
• Oprea1_204093
• methyl 1-(4-chlorophenyl)-4-hydroxy-6-oxopyridazine-3-carboxylate
• CS-0334939
• 121582-56-7
• 2F-093
• AKOS005084597
• methyl1-(4-chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
• methyl 1-(4-chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydropyridazine-3-carboxylate
• methyl 1-(4-chlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate
• 2-(4-chlorophenyl)-5-hydroxy-6-methoxycarbonyl-pyridazin-3(2h)-one

• Inchi： 1S/C12H9ClN2O4/c1-19-12(18)11-9(16)6-10(17)15(14-11)8-4-2-7(13)3-5-8/h2-6,16H,1H3
• InChI Key： RHUSAFWPHHGXSS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C=C(C(C(=O)OC)=N1)O)=O

Computed Properties

• Exact Mass: 280.02517
• Monoisotopic Mass: 280.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 428.6±55.0 °C at 760 mmHg
• Flash Point: 213.0±31.5 °C
• PSA: 79.2
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Pyridazinecarboxylic acid,1-(4-chlorophenyl)-1,6-dihydro-4-hydroxy-6-oxo-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones